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Compound of Interest

Compound Name: 2-Ethoxy-5-methylbenzaldehyde
CAS No.: 116529-99-8
Cat. No.: B1321629

Get Quote

Identity & Physicochemical Profile[1][2][3][4][5]

2-Ethoxy-5-methylbenzaldehyde is a trisubstituted benzene derivative characterized by an

aldehyde group at position 1, an ethoxy ether linkage at position 2, and a methyl group at
position 5. This specific substitution pattern renders it a valuable "privileged scaffold" for
constructing complex heterocycles and pharmaceutical agents.

Core Identity Data
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Parameter Specification

CAS Number 116529-99-8

IUPAC Name 2-Ethoxy-5-methylbenzaldehyde

Synonyms Benzaldehyde, 2-ethoxy-5-methyl-; 5-Methyl-2-
ethoxybenzaldehyde

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

SMILES CCOcl1c(C=0)cc(C)ccl

InChl Key VWELEPLJIZIXGFW-UHFFFAOYSA-N

hvsicochemical ies (Experimental & licted)

Property Value Note
Appearance Pale yellow to colorless liquid Low-melting solid in high purity
Boiling Point ~252.6°C (at 760 mmHQ) Predicted value
Density 1.062 g/cm3 Predicted value

- Soluble in DCM, EtOAc, ) -
Solubility ) Lipophilic nature

MeOH; Insoluble in Water

Flash Point >110°C Estimate based on homologs

Synthetic Pathways & Methodology

The most robust and scalable route to 2-Ethoxy-5-methylbenzaldehyde is the Williamson

Ether Synthesis utilizing 5-methylsalicylaldehyde (2-hydroxy-5-methylbenzaldehyde) as the

starting material. This approach offers high atom economy and regio-control.

Mechanism of Synthesis

The reaction proceeds via an SN2 mechanism where the phenoxide anion (generated in situ)

attacks the electrophilic carbon of the ethylating agent (Ethyl lodide or Diethyl Sulfate).
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Critical Control Point: The choice of solvent and base significantly impacts the reaction rate and

the formation of C-alkylated byproducts (though rare with hard electrophiles like ethyl iodide).

Experimental Protocol: O-Ethylation

Reagents:

Substrate: 5-Methylsalicylaldehyde (1.0 eq)
Alkylating Agent: Ethyl lodide (1.2 eq) or Diethyl Sulfate (1.1 eq)
Base: Potassium Carbonate (K2COs, 2.0 eq, anhydrous)

Solvent: DMF (N,N-Dimethylformamide) or Acetone

Step-by-Step Procedure:

Activation: Charge a round-bottom flask with 5-methylsalicylaldehyde (10 mmol) and
anhydrous DMF (20 mL). Add K2COs (20 mmol) in a single portion. Stir at room temperature
for 15 minutes to generate the phenoxide anion (color change to bright yellow/orange).

Alkylation: Add Ethyl lodide (12 mmol) dropwise over 10 minutes to control the exotherm.

Reaction: Heat the mixture to 60°C and stir for 4-6 hours. Monitor by TLC (Hexane:EtOAc
8:2); the starting phenol (Rf ~0.6) should disappear, and the less polar ether product (Rf
~0.8) should appear.

Workup: Quench the reaction by pouring into ice-cold water (100 mL). Extract with Ethyl
Acetate (3 x 30 mL).

Purification: Wash the combined organic layers with 1M NaOH (to remove unreacted
phenol), followed by Brine. Dry over Na2SOa4 and concentrate in vacuo.

Yield: Expected yield is 85-95%. The product is typically sufficiently pure for downstream
use; distillation can be used for high-purity applications.

Visualization: Synthetic Workflow
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Caption: Figure 1. Williamson Ether Synthesis pathway converting 5-methylsalicylaldehyde to
the target ethoxy derivative.

Reactivity Profile & Functionalization

The chemical behavior of 2-Ethoxy-5-methylbenzaldehyde is dominated by the electrophilic
aldehyde carbonyl and the electron-donating ethoxy group.

Carbonyl Condensations (Knoevenagel & Claisen-
Schmidt)

The aldehyde group is highly reactive toward nucleophiles.

o Chalcone Synthesis: Reaction with acetophenones (e.g., in the presence of NaOH/EtOH)
yields chalcones, which are precursors to flavonoids and pyrazolines.

o Schiff Bases: Condensation with primary amines yields imines (Schiff bases), widely used as
ligands in coordination chemistry or reduced to secondary amines.

Oxidation & Reduction[5]

¢ Oxidation: Treatment with KMnOa4 or NaClO:z converts the aldehyde to 2-ethoxy-5-
methylbenzoic acid, a potential scaffold for amide coupling.

e Reduction: NaBHa reduction yields 2-ethoxy-5-methylbenzyl alcohol, useful for etherification
or halogenation (benzyl halides).

Electrophilic Aromatic Substitution (EAS)

The 5-methyl and 2-ethoxy groups are ortho/para directors.
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 Nitration/Bromination: Substitution will preferentially occur at the 3-position (ortho to the
strong ethoxy donor) or the 6-position (ortho to the methyl, para to the ethoxy). Steric
hindrance at position 6 (flanked by aldehyde and methyl) often favors position 3.

Visualization: Reactivity Network
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Caption: Figure 2. Divergent synthesis map showing key functional transformations of the
aldehyde core.

Applications in Drug Discovery

This molecule acts as a "privileged structure" fragment in medicinal chemistry. Its lipophilicity
(ethoxy/methyl groups) improves membrane permeability compared to its
hydroxy/demethylated analogs.

¢ Kinase Inhibitors: The 2-alkoxybenzaldehyde motif is frequently found in the design of kinase
inhibitors where the aromatic ring occupies the hydrophobic pocket of the enzyme.

« Anti-inflammatory Agents: Chalcones derived from this aldehyde have shown potential in
inhibiting COX-2 and 5-LOX pathways due to the electronic influence of the 5-methyl group.

e Agrochemicals: Used as an intermediate in the synthesis of specific pesticides where the
ethoxy group provides metabolic stability against rapid hydrolysis.

Handling & Safety (MSDS Summary)
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While specific toxicological data for this CAS is limited, it should be handled with the standard
precautions for substituted benzaldehydes.

e Hazards: Skin Irritant (H315), Eye Irritant (H319), STOT SE (H335).

o Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Aldehydes are prone to air
oxidation to benzoic acids over time.

o Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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